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Compound of Interest

Compound Name: Pueroside B

Cat. No.: B15592199

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pueroside B is an isoflavonoid glycoside, a class of natural products extensively studied for

their potential pharmacological activities. Accurate structural elucidation and characterization

are fundamental for any further investigation into its biological function and for quality control in

drug development. This document provides a comprehensive guide to the spectroscopic

analysis of Pueroside B using Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS). The presented data and protocols are intended to

serve as a practical resource for the unambiguous identification and characterization of this

compound.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Pueroside B, providing a

quantitative basis for its identification.
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Table 1: ¹H NMR Spectroscopic Data for Pueroside B
(Aglycone Moiety)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 4.60 dd 10.0, 4.0

H-3 2.95 m

H-5 7.95 d 8.5

H-6 7.00 dd 8.5, 2.5

H-8 7.30 d 2.5

H-2' 7.25 d 8.5

H-3' 6.85 d 8.5

H-5' 6.85 d 8.5

H-6' 7.25 d 8.5

4'-OH 9.55 s

7-OCH₂- 4.15 m

Data presented are typical values for the puerarin isoflavone core and may vary slightly based

on solvent and instrument.

Table 2: ¹³C NMR Spectroscopic Data for Pueroside B
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Position
Chemical Shift (δ,
ppm)

Position
Chemical Shift (δ,
ppm)

C-2 74.5 C-1' 122.9

C-3 49.8 C-2' 130.4

C-4 175.1 C-3' 115.6

C-4a 118.8 C-4' 157.5

C-5 128.5 C-5' 115.6

C-6 115.2 C-6' 130.4

C-7 162.9 Glucosyl Moiety

C-8 106.8 C-1'' 102.5

C-8a 155.1 C-2'' 73.8

7-OCH₂- 69.8 C-3'' 77.9

C-4'' 70.5

C-5'' 77.2

C-6'' 61.6

Solvent: CD₃OD. Data sourced from SpectraBase.

Table 3: IR Spectroscopic Data for Pueroside B
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Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

~3400 Strong, Broad
O-H Stretching (Phenolic &

Alcoholic)

~2900 Medium C-H Stretching (Aliphatic)

~1630 Strong
C=O Stretching (γ-pyrone of

isoflavone)

1600-1450 Medium-Strong
C=C Stretching (Aromatic

rings)

~1250 Strong C-O Stretching (Aryl ether)

~1075 Strong
C-O Stretching

(Alcohol/Glycosidic bond)

Values are characteristic for isoflavone glycosides.

Table 4: Mass Spectrometry (MS) Data for Pueroside B
m/z (Observed) Ion Type Interpretation

433.1285 [M+H]⁺ Protonated molecule

455.1104 [M+Na]⁺ Sodium adduct

271.0601 [M+H-162]⁺
Loss of glucose moiety

(aglycone fragment)

Values correspond to the calculated exact mass of C₂₁H₂₄O₁₀. Fragmentation typically involves

the loss of the sugar moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Application Notes
NMR spectroscopy is the most powerful technique for the complete structural elucidation of

organic molecules like Pueroside B.
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¹H NMR: The proton NMR spectrum provides information on the number and chemical

environment of protons. For Pueroside B, the aromatic region (δ 6.5-8.0 ppm) helps confirm

the isoflavone skeleton and the substitution pattern on the A and B rings.[1] The anomeric

proton of the glucose unit typically appears around δ 4.5-5.5 ppm, and its coupling constant

is crucial for determining the α- or β-configuration of the glycosidic linkage. Signals for the

aliphatic protons on the C-ring and the sugar moiety provide further structural confirmation.

[2][3]

¹³C NMR: The carbon NMR spectrum reveals the number of unique carbon atoms in the

molecule. The chemical shift of the carbonyl carbon (C-4) around δ 175 ppm is characteristic

of the isoflavone core.[1] The signals in the δ 60-105 ppm range correspond to the glucose

unit, confirming its presence. The remaining signals can be assigned to the aromatic and

aliphatic carbons of the aglycone.

2D NMR (COSY, HSQC, HMBC): For unambiguous assignment of all proton and carbon

signals, 2D NMR experiments are essential. COSY establishes proton-proton correlations,

HMQC/HSQC correlates protons to their directly attached carbons, and HMBC reveals long-

range (2-3 bond) proton-carbon correlations, which is critical for connecting the sugar unit to

the aglycone and confirming the overall structure.

Experimental Protocol: NMR Analysis
Sample Preparation:

Accurately weigh 5-10 mg of purified Pueroside B.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g.,

Methanol-d₄, DMSO-d₆) in a clean vial.[4] The choice of solvent can affect chemical shifts.

[5]

To ensure a homogenous magnetic field, filter the solution through a small plug of glass

wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[4]

The final sample volume in the tube should be approximately 0.55-0.7 mL (a height of 4-5

cm).[4]

Instrument Parameters (Typical for a 500 MHz Spectrometer):
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¹H NMR:

Spectral Width: 0-12 ppm

Acquisition Time: ~3 seconds

Relaxation Delay: 1-2 seconds

Number of Scans: 16-64 (adjust for concentration)

¹³C NMR:

Spectral Width: 0-200 ppm

Acquisition Mode: Proton-decoupled

Acquisition Time: ~1-2 seconds

Relaxation Delay: 2 seconds

Number of Scans: 1024 or more (adjust for concentration and experiment time)

Data Acquisition & Processing:

Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field

to achieve optimal resolution.

Acquire 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) spectra as needed.

Process the data using appropriate software (e.g., MestReNova, TopSpin). This includes

Fourier transformation, phase correction, baseline correction, and referencing the

chemical shifts (e.g., to the residual solvent peak).

Infrared (IR) Spectroscopy
Application Notes
IR spectroscopy is a rapid and effective method for identifying the key functional groups

present in a molecule.[6] For Pueroside B, the IR spectrum provides clear evidence for:
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Hydroxyl Groups (-OH): A strong, broad absorption band around 3400 cm⁻¹ indicates the

presence of multiple hydroxyl groups from both the phenolic rings and the sugar moiety.[7][8]

Carbonyl Group (C=O): The strong absorption near 1630 cm⁻¹ is characteristic of the

conjugated ketone in the γ-pyrone ring of the isoflavone structure.[6]

Aromatic Rings (C=C): Multiple bands in the 1600-1450 cm⁻¹ region confirm the presence of

the aromatic rings.[7]

Ether Linkages (C-O): Strong absorptions in the 1300-1000 cm⁻¹ "fingerprint" region are

indicative of the aryl ether and glycosidic C-O bonds.

Experimental Protocol: FTIR Analysis (KBr Pellet
Method)
The potassium bromide (KBr) pellet method is a common technique for analyzing solid

samples.[9][10]

Sample Preparation:

Gently grind approximately 1-2 mg of dry, purified Pueroside B into a fine powder using

an agate mortar and pestle.[10]

Add ~100-200 mg of dry, spectroscopy-grade KBr powder to the mortar. KBr is

hygroscopic, so minimize exposure to atmospheric moisture.[11][12]

Thoroughly mix and grind the sample and KBr together until a homogenous, fine powder is

obtained.[11]

Transfer the mixture to a pellet die.

Place the die under a hydraulic press and apply high pressure (e.g., 8-10 tons) for several

minutes to form a thin, transparent, or translucent disc.[11]

Instrument Parameters:

Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer
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Scan Range: 4000 cm⁻¹ to 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Data Acquisition & Processing:

Collect a background spectrum of the empty sample compartment or a pure KBr pellet.

This is crucial for correcting for atmospheric H₂O and CO₂, as well as any impurities in the

KBr.

Place the Pueroside B KBr pellet in the sample holder and acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum against the

background to produce the final transmittance or absorbance spectrum.

Label the significant absorption bands with their corresponding wavenumbers.

Mass Spectrometry (MS)
Application Notes
Mass spectrometry is indispensable for determining the molecular weight and elemental

formula of Pueroside B.

High-Resolution MS (HRMS): Using techniques like Electrospray Ionization (ESI) coupled

with a Time-of-Flight (TOF) or Orbitrap analyzer, HRMS provides a highly accurate mass

measurement.[13] This allows for the unambiguous determination of the elemental formula

(C₂₁H₂₄O₁₀ for Pueroside B) by comparing the measured mass to the theoretical mass.

Ionization: ESI is a soft ionization technique that typically produces protonated molecules

[M+H]⁺ or adducts like [M+Na]⁺, preserving the intact molecule for mass analysis.[14][15]

Analysis in negative ion mode can also be effective for phenolic compounds, yielding [M-H]⁻

ions.[13]

Tandem MS (MS/MS): By selecting the parent ion (e.g., m/z 433.1) and subjecting it to

collision-induced dissociation (CID), fragmentation patterns can be obtained.[15][16] For
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flavonoid glycosides, the most common fragmentation is the neutral loss of the sugar moiety

(a loss of 162 Da for a hexose like glucose).[17] This fragmentation provides strong evidence

for the glycosidic nature of the compound and helps to identify the mass of the aglycone.[17]

Experimental Protocol: LC-MS Analysis
Liquid Chromatography (LC) is typically coupled with MS to analyze complex mixtures or to

confirm the purity of an isolated compound.[18][19][20]

Sample Preparation:

Prepare a stock solution of Pueroside B in a suitable solvent (e.g., methanol, acetonitrile)

at a concentration of ~1 mg/mL.

Dilute the stock solution with the initial mobile phase to a final concentration of 1-10

µg/mL.

Filter the final solution through a 0.22 µm syringe filter into an LC vial.[19]

LC Parameters (Typical for Flavonoid Analysis):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[19]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient might start at 5-10% B, ramp up to 95% B over 10-15 minutes,

hold, and then re-equilibrate.

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 1-5 µL.[13]

MS Parameters (Typical for ESI-QTOF or ESI-Orbitrap):

Ionization Mode: ESI Positive (and/or Negative).

Capillary Voltage: 3.5-4.5 kV.[19]
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Gas Temperature: 300-350 °C.[19]

Mass Range: m/z 100-1000.

Data Acquisition: Acquire full scan MS data. For structural confirmation, perform targeted

MS/MS on the expected parent ion mass.

Data Acquisition & Processing:

Analyze the data using the instrument's software.

Extract the mass spectrum from the chromatographic peak corresponding to Pueroside
B.

Determine the accurate mass of the parent ion and use it to calculate the elemental

formula.

Analyze the MS/MS spectrum to identify key fragments and propose a fragmentation

pathway.

Visualized Workflows
Caption: General workflow for the spectroscopic analysis of Pueroside B.

Caption: Logical flow for Mass Spectrometry data interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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